Cas no 2229097-63-4 (2-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine)

• Product Name: 2-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine
• CAS No: 2229097-63-4
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6235438
• PubChem ID: 165672666
• Update Time: 2025-05-21

2-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine
• EN300-1789940
• 2229097-63-4

• Inchi： 1S/C10H12N2O3/c1-15-6-2-3-10(12(13)14)8(4-6)7-5-9(7)11/h2-4,7,9H,5,11H2,1H3
• InChI Key： LASBILYPFGBASZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)C1CC1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine

Comprehensive Overview of 2-(5-Methoxy-2-Nitrophenyl)Cyclopropan-1-Amine (CAS No. 2229097-63-4)

2-(5-Methoxy-2-nitrophenyl)cyclopropan-1-amine, with the CAS number 2229097-63-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique cyclopropylamine moiety attached to a methoxy-nitrophenyl ring, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural versatility and reactivity.

The chemical properties of 2-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine include a molecular weight of 208.22 g/mol and a distinct nitro group that contributes to its electron-withdrawing characteristics. This property is crucial in medicinal chemistry, where the compound is often explored for its role in designing enzyme inhibitors or receptor modulators. The methoxy group further enhances its solubility in organic solvents, facilitating its use in various synthetic pathways.

In recent years, the demand for cyclopropylamine derivatives like 2-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine has surged, driven by their relevance in drug discovery and crop protection. The compound's ability to act as a building block for more complex structures has made it a focal point in high-throughput screening programs. Its nitrophenyl component is also being studied for potential applications in fluorescence labeling and bioconjugation, aligning with trends in diagnostic imaging.

From a market perspective, CAS 2229097-63-4 is increasingly sought after by contract research organizations (CROs) and pharmaceutical companies. The rise of precision medicine and targeted therapies has further amplified interest in such specialty chemicals. Suppliers often highlight its high purity grades (e.g., ≥95% or ≥98%) to meet the stringent requirements of GMP-compliant laboratories.

One of the most frequently asked questions about 2-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine revolves around its stability under various conditions. Studies indicate that the compound is relatively stable at room temperature but may degrade under prolonged exposure to UV light or strong oxidizing agents. Proper storage in amber glass vials under inert atmospheres is recommended to preserve its integrity.

The synthetic routes for 2-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine often involve Pd-catalyzed cross-coupling reactions or reductive amination of corresponding ketone precursors. These methods are favored for their atom economy and compatibility with green chemistry principles. Recent advancements in flow chemistry have also enabled more efficient large-scale production of this compound.

In the context of intellectual property, several patents have been filed covering the use of 2-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine in kinase inhibitor formulations. Its structural motif appears in experimental drugs targeting inflammatory diseases and oncology indications, reflecting broader trends in small-molecule therapeutics.

For researchers working with CAS 2229097-63-4, it's essential to consult safety data sheets (SDS) and adhere to standard laboratory protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) such as gloves and safety goggles should always be worn. The compound's environmental fate is still under investigation, with preliminary data suggesting moderate biodegradability.

The future outlook for 2-(5-methoxy-2-nitrophenyl)cyclopropan-1-amine remains promising, particularly as fragment-based drug design gains traction in academic and industrial settings. Its balanced lipophilicity profile (calculated LogP ~1.8) makes it an attractive candidate for central nervous system (CNS) drug development, addressing growing needs in neurodegenerative disease research.